Cas no 54827-17-7 (Tetramethylbenzidine)

Tetramethylbenzidine (TMB) is a colorimetric substrate that exhibits high sensitivity towards peroxidase-catalyzed reactions. Its advantages include rapid color development and formation of a stable blue dye, allowing for accurate quantification in various enzymatic assays and diagnostic applications, such as HRP-based assays and horseradish peroxidase detections.
Tetramethylbenzidine structure
Tetramethylbenzidine structure
Product Name:Tetramethylbenzidine
CAS No:54827-17-7
MF:C16H20N2
MW:240.343403816223
MDL:MFCD00007748
CID:56653
PubChem ID:24888505
Update Time:2025-10-24

Tetramethylbenzidine Chemical and Physical Properties

Names and Identifiers

    • 3,3',5,5'-Tetramethyl-[1,1'-biphenyl]-4,4'-diamine
    • TMB
    • Tetramethylbenzidine
    • 3,3,5,5-tetramethylbenzidine
    • TMB Quick
    • 3,3’,5,5’-tetramethyl-(1’-biphenyl)-4,4’-diamine
    • 3,3’,5,5’-tetramethyl-[1’-Biphenyl]-4,4’-diamine
    • 4,4'-BI-2,6-XYLIDINE
    • 4,4'-DIAMINO-3,3',5,5'-TETRAMETHYLBIPHENYL
    • 3,5,3',5'-TETRAMETHYLBENZIDINE
    • 3355TMB
    • 3,3',5,5'-Tetramethylbenzidine
    • 3,3',5,5'-Tetramethylbenzidine [for Biochemical Research]
    • 3,3',5,5'-Tetramethylbenzidine (TMB) Liquid Substrate System for ELISA
    • 3,3',5,5'-Tetramethylbenzidine Solution
    • 3,3',5,5'-Tetramethylbiphenyl-4,4'-diamine
    • 3,3`,5,5`-Tetramethylbenzidine
    • 3,3′,5,5′-Tetramethylbenzidine
    • TMB Solution (for Microwell)
    • 3 3' 5 5'-TETRAMETHYLBENZIDINE FREE BASE
    • 3,3',5,5'-tetramethyl-4,4'-diamino-1,1'-biphenyl
    • BM BLUE
    • Sure Blue TMB
    • TMB Blotting Plus
    • TMB EASY
    • TMB QUICK, for ELISA, liquid substrate
    • TMB substrate
    • TMB-B
    • TMB-E
    • Tmbz
    • 3,3',5,5'-tetramethyl benzidine
    • tmb plus
    • tmb, soluble
    • tmb/h
    • tmb/m
    • tetramethylbenzidin
    • [1,1'-Biphenyl]-4,4'-diamine, 3,3',5,5'-tetramethyl-
    • 3B3
    • BCP29480
    • BP-27867
    • 3,3',5,5'-Tetramethylbenzidine, >=99%
    • DTXCID406120
    • HMS3039D06
    • BM Blue POD Substrate, soluble, 3,3'-5,5'-Tetramethylbenzidine (TMB)
    • COLORBURST BLUE
    • T2573
    • YSWG199
    • POTASSIUM-BLUE MAX
    • NCGC00091075-01
    • 3,3,5',5'-Tetramethylbenzidine
    • NS00015731
    • HY-15930
    • 3,3',5,5'-tetramethylbenzidine (tmb)
    • 1-AMINO-1,2,3,4-TETRAHYDRO-1-NAPHTHOICACID
    • 3,3',5,5'-Tetramethyl-(1,1'-biphenyl)-4,4'-diamine
    • AKOS015951007
    • BP-27868
    • 3,3 inverted exclamation mark ,5,5 inverted exclamation mark -Tetramethylbenzidine
    • 3,3',5,5'-Tetramethylbenzidine, >=98% (TLC)
    • 3,3',5,5'-Tetramethylbenzidine, >=98.0% (NT)
    • NCGC00091075-02
    • 3,3',5',5-tetramethylbenzidine
    • (1,1'-Biphenyl)-4,4-diamine, 3,3',5,5'-tetramethyl-
    • 3,3 OE,5,5 OE-Tetramethylbenzidine pound>>BM blue; Sure Blue TMB; TMB Blotting Plus; TMB substrate pound>>TMB
    • O10897
    • MFCD00007748
    • Tox21_201500
    • DTXSID5026120
    • SCHEMBL9669
    • SMR001307307
    • (1,1'-Biphenyl)-4,4'-diamine, 3,3',5,5'-tetramethyl-
    • T-2102
    • Q2259258
    • T-2100
    • 3,3',5,5'-Tetramethylbenzidine, free base
    • 3,3',5,5'-Tetramethylbenzidine, tablet, 1 mg substrate per tablet
    • 3B3T5CB8EO
    • InChI=1/C16H20N2/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14/h5-8H,17-18H2,1-4H
    • FT-0614007
    • T-2101
    • 54827-17-7
    • Tox21_303150
    • BIDD:GT0611
    • 3,3',5,5'-Tetramethyl[1,1'-biphenyl]-4,4'-diamine #
    • 3,3',5,5'-tetramethylbenzidin
    • AM62715
    • 3,3',5,5'-Tetramethyl(1,1'-biphenyl)-4,4'-diamine
    • 3,3',5,5'-TETRAMETHYLBENZIDINE [HSDB]
    • NCGC00259051-01
    • MLS002302991
    • SY012853
    • T-2095
    • 3,3',5,5'-Tetramethylbenzidine dihydrochloride dihydrate
    • CHEMBL1331128
    • UNII-3B3T5CB8EO
    • 3,3',5,5'-TETRAMETHYLBENZIDINE [MI]
    • Sure Blue TMBBM blue
    • AS-12643
    • CCRIS 4727
    • A830377
    • 3,3',5,5'-Tetramethylbenzidine, Reagent
    • BRN 2808541
    • T1023
    • 3,3'5,5'-tetramethylbenzidine
    • NCGC00257085-01
    • BM blue;3,3 inverted exclamation marka,5,5 inverted exclamation marka-Tetramethylbenzidine
    • EINECS 259-364-6
    • AC-7488
    • 3,3',5,5'-Tetramethylbenzidine, standard for GC
    • CAS-54827-17-7
    • 4-(4-amino-3,5-dimethylphenyl)-2,6-dimethylaniline
    • 3,3',5,5'-Tetramethylbenzidine dihydrochloride hydrate
    • HSDB 4331
    • 3,3',5,5'-tetramethyl-benzidine
    • 3,3,5,5-Tetramethyl benzidine solution liquid membrane substrate
    • 3,3',5,5'-Tetramethylbenzidine,99%
    • 3, 3′,5 ,5′-Tetramethylbenzidine Liquid Substrate
    • DB-021794
    • 259-364-6
    • BENZIDINE, 3,3',5,5'-TETRAMETHYL-
    • 3,3',5,5'-TETRAMETHYL-(1,1-BIPHENYL)-4,4'-DIAMINE
    • FT05799
    • (1,1'Biphenyl)4,4'diamine, 3,3',5,5'tetramethyl
    • TMB [for ELISA] (Ready-to-use solution)
    • 3,3',5,5'-TMP
    • 3,3',5,5'Tetramethyl(1,1'biphenyl)4,4'diamine
    • TMB;3,3',5,5'-Tetramethylbenzidine
    • 3,5,3',5'tetramethylbenzidine
    • tetramethyl benzidine
    • MDL: MFCD00007748
    • Inchi: 1S/C16H20N2/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14/h5-8H,17-18H2,1-4H3
    • InChI Key: UAIUNKRWKOVEES-UHFFFAOYSA-N
    • SMILES: NC1=C(C)C=C(C=C1C)C1C=C(C)C(=C(C)C=1)N
    • BRN: 2808541

Computed Properties

  • Exact Mass: 240.16300
  • Monoisotopic Mass: 240.162648646 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Molecular Weight: 240.34

Experimental Properties

  • Color/Form: solid
  • Density: 1
  • Melting Point: 168-171 °C (lit.)
  • Boiling Point: 368.6°C at 760 mmHg
  • Flash Point: 368.6 °C at 760 mmHg
  • Refractive Index: 1.5519 (estimate)
  • Solubility: Slightly soluble. <0.1 g/100 mL at 20°C.
  • Water Partition Coefficient: Slightly soluble< 0.1 g/100 ml at 20 º C
  • Stability/Shelf Life: Stable, but moisture sensitive and may be light sensitive. Incompatible with water, strong oxidizing agents.
  • PSA: 52.04000
  • LogP: 4.91400
  • Solubility: Insoluble
  • Sensitiveness: Light Sensitive

Tetramethylbenzidine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN 2796 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S36/37
  • FLUKA BRAND F CODES:8-10
  • RTECS:DV2300000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • HazardClass:6.1
  • TSCA:Yes
  • Storage Condition:2-8°C

Tetramethylbenzidine Customs Data

  • HS CODE:29215990
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Tetramethylbenzidine Pricemore >>

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Tetramethylbenzidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:54827-17-7)TMB
Order Number:A830377
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:17
Price ($):271.0/883.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:54827-17-7)3,3,5,5-四甲基联苯胺(TMB)
Order Number:LE1643532;LE18685;LE224
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:54827-17-7)Tetramethylbenzidine
Order Number:sfd14971;1643532
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

Tetramethylbenzidine Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Tetramethylbenzidine

Tetramethylbenzidine (CAS No. 54827-17-7): A Comprehensive Overview in Modern Chemical and Biomedical Research

The compound Tetramethylbenzidine (CAS No. 54827-17-7) represents a significant molecule in the realm of chemical and biomedical research, characterized by its unique structural and functional properties. As a derivative of benzidine, it has garnered considerable attention due to its applications in various analytical and synthetic methodologies. This introduction aims to provide an in-depth exploration of Tetramethylbenzidine, emphasizing its chemical characteristics, recent advancements in its application, and its relevance in contemporary research.

Tetramethylbenzidine belongs to the class of aromatic diamines, which are known for their versatile reactivity and utility in multiple domains. The molecular structure of this compound consists of a benzene ring substituted with four methyl groups at the ortho positions relative to the amino groups. This specific arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of methyl groups enhances the lipophilicity of the molecule, facilitating its interaction with both aqueous and organic phases.

In terms of chemical reactivity, Tetramethylbenzidine exhibits notable behavior as a reducing agent. It participates in redox reactions, often serving as a substrate for enzymatic or chemical oxidation processes. This property has been leveraged in various biochemical assays, where it acts as a cofactor or intermediate in the detection and quantification of biological molecules. Recent studies have highlighted its role in developing novel diagnostic tools for detecting trace amounts of metal ions, leveraging its ability to form colored complexes under specific conditions.

The applications of Tetramethylbenzidine extend beyond analytical chemistry into the field of material science. Its ability to polymerize under certain conditions has been explored for creating conductive polymers, which are integral to the development of advanced electronic devices. These polymers exhibit tunable electrical properties, making them suitable for use in organic light-emitting diodes (OLEDs) and sensors. The incorporation of Tetramethylbenzidine into these materials enhances their performance by improving charge transport efficiency.

Moreover, recent research has delved into the potential applications of Tetramethylbenzidine in biomedical imaging techniques. Its fluorescence properties have been harnessed for developing contrast agents that can be used in high-resolution microscopy. These agents provide researchers with a means to visualize cellular processes with greater precision, aiding in the study of disease mechanisms at the molecular level. The biocompatibility and stability of Tetramethylbenzidine derivatives make them promising candidates for future clinical applications.

The synthesis of Tetramethylbenzidine (CAS No. 54827-17-7) involves well-established organic reactions, typically starting from commercially available precursors such as dimethylaniline. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of enantiomerically pure forms of this compound, which are crucial for applications in chiral chemistry and pharmaceutical research.

In conclusion, Tetramethylbenzidine stands as a multifaceted compound with broad implications across chemical and biomedical disciplines. Its unique structural features and reactivity make it indispensable in analytical techniques, material science, and biomedical imaging. As research continues to uncover new applications for this molecule, its significance is poised to grow further, driving innovation and discovery in multiple scientific fields.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:54827-17-7)TMB
A830377
Purity:99%/99%
Quantity:100g/500g
Price ($):271.0/883.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:54827-17-7)3,3,5,5-四甲基联苯胺(TMB)
LE1643532;LE18685;LE224
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email